Cas no 2166704-87-4 (2-bromo-4-methyl-1-(2-nitroethyl)benzene)

• Product Name: 2-bromo-4-methyl-1-(2-nitroethyl)benzene
• CAS No: 2166704-87-4
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 5808050
• PubChem ID: 165845605
• Update Time: 2025-06-07

2-bromo-4-methyl-1-(2-nitroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-methyl-1-(2-nitroethyl)benzene
• EN300-1894418
• 2166704-87-4

• Inchi： 1S/C9H10BrNO2/c1-7-2-3-8(9(10)6-7)4-5-11(12)13/h2-3,6H,4-5H2,1H3
• InChI Key： GXHFVTBQOTZZEJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1CC[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.98949g/mol
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-bromo-4-methyl-1-(2-nitroethyl)benzene

Comprehensive Overview of 2-Bromo-4-methyl-1-(2-nitroethyl)benzene (CAS No. 2166704-87-4)

2-Bromo-4-methyl-1-(2-nitroethyl)benzene (CAS No. 2166704-87-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated aromatic derivative features a unique combination of functional groups, including a nitroethyl moiety, which contributes to its reactivity and potential applications. The compound's molecular structure, characterized by the presence of a bromine atom and a methyl group, makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for halogenated aromatic compounds like 2-Bromo-4-methyl-1-(2-nitroethyl)benzene has surged due to their role in developing novel drug candidates and agrochemicals. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and catalytic transformations. The compound's nitro group also opens avenues for further functionalization, aligning with the growing trend of green chemistry and sustainable synthesis.

One of the most frequently searched questions about CAS No. 2166704-87-4 revolves around its synthetic routes and purification methods. Advanced techniques such as column chromatography and recrystallization are often employed to isolate this compound with high purity. Additionally, its spectroscopic properties (e.g., NMR, IR, and mass spectrometry data) are critical for quality control, a topic highly relevant to analytical chemists and industry professionals.

The compound's stability under various conditions is another area of interest. Studies suggest that 2-Bromo-4-methyl-1-(2-nitroethyl)benzene exhibits moderate stability in ambient environments but may require storage under inert atmospheres for long-term preservation. This aligns with broader industry concerns about chemical storage and handling protocols, which are frequently discussed in forums and research publications.

From an applications perspective, 2-Bromo-4-methyl-1-(2-nitroethyl)benzene is explored for its role in cross-coupling reactions, particularly in palladium-catalyzed processes. Such reactions are pivotal in constructing complex molecular architectures, a hot topic in medicinal chemistry. The compound's versatility also extends to material science, where it serves as a precursor for functionalized polymers and organic electronic materials.

Environmental and regulatory considerations are increasingly shaping the discourse around compounds like CAS No. 2166704-87-4. While it is not classified as hazardous under current guidelines, its biodegradability and ecotoxicological profile remain subjects of ongoing research. This reflects the broader shift toward eco-friendly chemicals and regulatory compliance, which dominate search queries among industry stakeholders.

In summary, 2-Bromo-4-methyl-1-(2-nitroethyl)benzene (CAS No. 2166704-87-4) represents a multifaceted compound with significant potential in organic synthesis and applied research. Its unique structural features and reactivity profile continue to inspire innovations across multiple scientific disciplines, making it a subject of enduring relevance in the chemical community.